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Compound of Interest

(3-Hydroxy-1-propenyl)sulfur
Compound Name:
pentafluoride

Cat. No. B1176603

For Researchers, Scientists, and Drug Development Professionals

The pentafluorosulfanyl (SF5) group has emerged as a valuable substituent in medicinal
chemistry and drug development due to its unique electronic properties, high lipophilicity, and
metabolic stability. This document provides detailed application notes and protocols for the
chemical transformation of SF5-containing alcohol units into a variety of other functional
groups, expanding the synthetic toolbox for the preparation of novel SF5-functionalized
molecules.

Oxidation of SF5-Alcohols to Aldehydes and
Ketones

The oxidation of primary and secondary SF5-alcohols provides access to the corresponding
aldehydes and ketones, which are versatile intermediates for further synthetic manipulations,
such as carbon-carbon bond formation and reductive amination.

Core Reaction Pathway:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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